Cas no 5434-96-8 ( )

• Product Name: &nbsp
• CAS No: 5434-96-8
• MF: C₁₂H₁₄N₄O₂
• MW: 246.265161991119
• CID: 940792
• PubChem ID: 336756
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 9-methyl-2,4-dioxo-3,9-diazaspiro[5.5]undecane-1,5-dicarbonitrile
• 2,4-diketo-9-methyl-3,9-diazaspiro[5.5]undecane-1,5-dicarbonitrile
• 3-methyl-8,10-dioxo-3,9-diazaspiro[5.5]undecane-7,11-dicarbonitrile
• 9-Methyl-2,4-dioxo-3,9-diazaspiro(5.5)undecane-1,5-dicarbonitrile
• AC1L7KA0
• NSC113600
• NSC351918
• NSC-351918
• CS-0086115
• DS-009464
• 412321-76-7
• 5434-96-8
• NSC 113600
•  

• Inchi： 1S/C12H14N4O2/c1-16-4-2-12(3-5-16)8(6-13)10(17)15-11(18)9(12)7-14/h8-9H,2-5H2,1H3,(H,15,17,18)
• InChI Key： FIESYJMSBIQRTJ-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)C2(C(C#N)C(N1)=O)CCN(C)CC2

Computed Properties

• Exact Mass: 246.11182
• Monoisotopic Mass: 246.112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 97Ų

Experimental Properties

• Density: 1.31
• Boiling Point: 552.8°C at 760 mmHg
• Flash Point: 288.1°C
• Refractive Index: 1.568
• PSA: 96.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives